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Compound of Interest

Compound Name: Fmoc-Phe(3,5-F2)-OH

Cat. No.: B557923 Get Quote

Essential Safety and Handling Guide for Fmoc-
Phe(3,5-F2)-OH
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Fmoc-Phe(3,5-F2)-OH. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical.

Physicochemical and Safety Data
Fmoc-Phe(3,5-F2)-OH, also known as N-Fmoc-3,5-difluoro-L-phenylalanine, is a fluorinated

amino acid derivative commonly used in peptide synthesis.[1] While it has no known OSHA

hazards, proper handling is essential to minimize exposure and ensure laboratory safety.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b557923?utm_src=pdf-interest
https://www.benchchem.com/product/b557923?utm_src=pdf-body
https://www.benchchem.com/product/b557923?utm_src=pdf-body
https://www.benchchem.com/product/b557923?utm_src=pdf-body
https://www.benchchem.com/product/b557923?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20UFF144%20Fmoc-Phe(3,5-diF)-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UFF144%20Fmoc-Phe(3,5-diF)-OH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C24H19F2NO4 [1][2]

CAS Number 205526-24-5 [1][2]

Molecular Weight 423.41 g/mol [2]

Appearance Beige powder [3]

Melting Point 180 - 187 °C [3]

Boiling Point 513.39°C (estimate) [3]

Stability
Stable under recommended

storage conditions.
[1]

Incompatibilities
Strong oxidizing agents,

Strong acids.
[1]

Hazardous Decomposition

Oxides of carbon (CO, CO2),

nitrogen oxides (NOx), and

hydrogen fluoride gas (HF).

[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory tasks is necessary to determine the

appropriate level of PPE.[4] The minimum required PPE for handling Fmoc-Phe(3,5-F2)-OH
includes:

Eye and Face Protection:

Safety Glasses: ANSI Z87.1 compliant safety glasses with side shields are the minimum

requirement.[4][5]

Goggles: Chemical splash goggles should be worn when there is a risk of splashing,

particularly when handling solutions.[5][6]

Face Shield: A face shield, worn in conjunction with safety glasses or goggles, is

recommended when handling large quantities of the substance or when there is a

significant splash hazard.[4][6]
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Hand Protection:

Gloves: Disposable nitrile gloves are the standard for providing protection against

incidental contact with solids and a variety of solvents.[4][5] If direct or prolonged contact

is anticipated, consider double-gloving or using more robust chemical-resistant gloves.[4]

Always dispose of contaminated gloves in accordance with laboratory procedures and

wash hands thoroughly after use.[7]

Body Protection:

Lab Coat: A flame-resistant lab coat that fastens to the collar is mandatory to protect skin

and clothing from potential spills.[5][6]

Full-body Protection: For tasks with a higher risk of exposure, such as cleaning up large

spills, an apron or chemical-resistant suit may be necessary.[5]

General Laboratory Attire:

Long pants and closed-toe shoes are required at all times in the laboratory to protect

against spills and physical hazards.[4][5]

Operational Plan: Handling and Storage
Engineering Controls

Ventilation: Work with Fmoc-Phe(3,5-F2)-OH in a well-ventilated area. A certified chemical

fume hood is recommended, especially when handling the powder, to minimize inhalation of

dust particles.[1][7] Ensure appropriate exhaust ventilation is available where dust may be

formed.[1][3]

Safe Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly. Read and

understand the Safety Data Sheet (SDS).[8]

Weighing: When weighing the solid, do so in a fume hood or an enclosure with dedicated

exhaust to prevent the dispersion of dust. Avoid creating dust and aerosols.[1][7]
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Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Hygiene: Avoid contact with skin and eyes.[1][7] Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling the chemical and before leaving the lab.[1]

Storage
Store in a cool, dry, and well-ventilated place.[1][7]

Keep the container tightly closed to prevent moisture absorption and contamination.[1][7]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Disposal Plan
Waste Collection: All waste materials, including unused product, contaminated gloves, and

weighing papers, should be collected in a designated and properly labeled hazardous waste

container.

Spill Management:

Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a suitable container for disposal.[1]

Large Spills: For larger spills, evacuate the area and follow your institution's emergency

procedures for chemical spills.

Disposal Regulations: Dispose of all chemical waste in accordance with local, state, and

federal regulations. Do not allow the product to enter drains.[1]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for safely handling Fmoc-Phe(3,5-F2)-
OH from receipt to disposal.
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Safe Handling Workflow: Fmoc-Phe(3,5-F2)-OH
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Caption: Workflow for the safe handling of Fmoc-Phe(3,5-F2)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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